Cas no 100296-67-1 (Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI))
100296-67-1 structure
Product Name:Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
CAS No:100296-67-1
MF:C20H35O5P
MW:386.462667703629
CID:158492
PubChem ID:113573
Update Time:2025-04-19
Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI)
- 2-[4-(10-methylundecyl)phenoxy]ethyl dihydrogen phosphate
- 2-(2(Or4)-isododecylphenoxy)ethyl dihydrogen phosphate
- EINECS 309-397-8
- NS00022966
- DTXSID30143111
- 100296-67-1
-
- Inchi: 1S/C20H35O5P/c1-18(2)10-8-6-4-3-5-7-9-11-19-12-14-20(15-13-19)24-16-17-25-26(21,22)23/h12-15,18H,3-11,16-17H2,1-2H3,(H2,21,22,23)
- InChI Key: NUSRVLPSWNCQMA-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OCCOC1C=CC(=CC=1)CCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 386.22235
- Monoisotopic Mass: 386.222
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Density: 1.092
- Boiling Point: 529.4°Cat760mmHg
- Flash Point: 274°C
- Refractive Index: 1.505
- PSA: 75.99
- LogP: 5.49400
Ethanol, 2-[2(or4)-isododecylphenoxy]-, dihydrogen phosphate (9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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